![molecular formula C14H17N3O3S3 B2501849 N-(thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide CAS No. 1105236-97-2](/img/structure/B2501849.png)
N-(thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
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Description
N-(thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action has been investigated through scientific research. In
Scientific Research Applications
Optoelectronic Properties
Thiazole-containing monomers, including derivatives similar to N-(thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, have been synthesized and characterized for their optoelectronic properties. Camurlu and Guven (2015) explored two such monomers, which upon electrochemical polymerization showed promising optoelectronic features. These polymers exhibited optical band gaps suitable for various applications, demonstrating the potential of thiazole-based compounds in electronic and optoelectronic devices Camurlu & Guven, 2015.
Antimicrobial and Antibacterial Activities
Several studies have synthesized and tested N-substituted derivatives of similar compounds for their antimicrobial activities. Khalid et al. (2016) reported on the antibacterial efficacy of N-substituted derivatives against various Gram-positive and Gram-negative bacteria, showing moderate to significant activity. This research underlines the potential of these compounds in developing new antimicrobial agents Khalid et al., 2016.
Anticancer Activity
The anticancer potential of thiazole and thiophene derivatives has been a subject of research as well. Al-Said et al. (2011) evaluated novel 1,2-dihydropyridines, thiophenes, and thiazoles for their in-vitro anticancer activity against the human breast cancer cell line MCF7. Some compounds displayed better activity than the reference drug Doxorubicin, highlighting the therapeutic promise of these derivatives Al-Said et al., 2011.
properties
IUPAC Name |
N-(1,3-thiazol-2-yl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3S3/c18-12(16-14-15-6-9-22-14)10-11-4-1-2-7-17(11)23(19,20)13-5-3-8-21-13/h3,5-6,8-9,11H,1-2,4,7,10H2,(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKYEMFYYIDDFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)NC2=NC=CS2)S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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